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Compound of Interest

Compound Name:
5,8-Dibromo-2,3-

dichloroquinoxaline

Cat. No.: B12834208 Get Quote

In-depth Technical Guide: 5,8-Dibromo-2,3-
dichloroquinoxaline
This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet

(MSDS) information for 5,8-Dibromo-2,3-dichloroquinoxaline, tailored for researchers,

scientists, and professionals in drug development.

Section 1: Chemical and Physical Properties
This section outlines the key physical and chemical properties of 5,8-Dibromo-2,3-
dichloroquinoxaline.
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Property Value Reference

CAS Number 2411640-38-3 [1]

Molecular Formula C₈H₂Br₂Cl₂N₂ [1]

Molecular Weight 356.83 g/mol [1]

Appearance Solid [1]

Purity 95% [1]

Melting Point 130 - 133 °C (266 - 271 °F) [2]

Log Pow (n-octanol/water) 0.22 (at 24 °C / 75 °F) [2]

Bioaccumulation Not expected [2]

Section 2: Safety and Hazard Information
This section details the hazard classifications and statements associated with 5,8-Dibromo-
2,3-dichloroquinoxaline.

Hazard Category Hazard Statement

Acute Toxicity (Oral, Dermal)
H302 + H312: Harmful if swallowed or in contact

with skin.[2]

Skin Corrosion/Irritation H315: Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation H318: Causes serious eye damage.[2]

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation.[2]

Hazardous to the Aquatic Environment
H410: Very toxic to aquatic life with long lasting

effects.[2]

GHS Pictograms:

Health hazard, Exclamation mark, Corrosion, Environment

Signal Word: Danger
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Section 3: Handling, Storage, and Personal
Protective Equipment (PPE)
Proper handling and storage procedures are critical for ensuring laboratory safety.

Handling
Work under a fume hood.[2]

Do not inhale the substance or mixture.[2]

Avoid breathing dust.[2]

Wash skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Use only outdoors or in a well-ventilated area.[2]

Avoid release to the environment.[2]

Storage
Keep the container tightly closed.[2]

Store in a dry, well-ventilated place.

Keep away from heat and sources of ignition.[2]

Recommended storage temperature can be found on the product label.[2]

Personal Protective Equipment (PPE)
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PPE Type Recommendation

Eye/Face Protection

Wear safety glasses with side-shields

conforming to appropriate government

standards such as NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Respiratory Protection Required when dusts are generated.[2]

Body Protection

Complete suit protecting against chemicals. The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Section 4: First Aid Measures
In case of exposure, follow these first aid guidelines.
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Exposure Route First Aid Measures

Inhalation

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/ shower. Consult a

physician.[2]

Eye Contact
Rinse out with plenty of water. Immediately call

an ophthalmologist. Remove contact lenses.[2]

Ingestion
Immediately make victim drink water (two

glasses at most). Consult a physician.[2]

Section 5: Fire Fighting and Disposal Measures
Fire Fighting

Suitable Extinguishing Media: Water, Foam, Carbon dioxide (CO₂), Dry powder.[2]

Unsuitable Extinguishing Media: For this substance/mixture no limitations of extinguishing

agents are given.[2]

Specific Hazards: Combustible. Development of hazardous combustion gases or vapors is

possible in the event of a fire.[2]

Disposal
The generation of waste should be avoided or minimized wherever possible.

Disposal of this product, solutions, and any by-products should at all times comply with the

requirements of environmental protection and waste disposal legislation and any regional

local authority requirements.

Dispose of surplus and non-recyclable products via a licensed waste disposal contractor.

Section 6: Experimental Protocols and Applications
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Detailed experimental protocols for the synthesis or specific applications of 5,8-Dibromo-2,3-
dichloroquinoxaline are not readily available in the public domain. Quinoxaline derivatives, in

general, are synthesized through the condensation of an o-phenylenediamine with a 1,2-

dicarbonyl compound. They are known to exhibit a range of biological activities and are used

as building blocks in the synthesis of various heterocyclic compounds.

Section 7: Visualizations
Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 5,8-Dibromo-2,3-
dichloroquinoxaline from receipt to disposal.
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Safe Handling Workflow for 5,8-Dibromo-2,3-dichloroquinoxaline

Receiving and Storage

Handling and Use

Waste Disposal

Receive Chemical

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Before Use

Work in a Fume Hood

Weigh and Handle Solid

Perform Experiment

Collect Waste in a Labeled, Sealed Container

After Use

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Caption: Safe Handling Workflow.
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This guide is intended for informational purposes only and should not be used as a substitute

for a comprehensive risk assessment conducted by qualified professionals. Always refer to the

most current Safety Data Sheet (SDS) for detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]

2. 5,8‐dibroMo‐2,3‐bis(3‐ (octyloxy)phenyl)quinoxal ine synthesis - chemicalbook
[chemicalbook.com]

To cite this document: BenchChem. [Safety, handling, and MSDS for 5,8-Dibromo-2,3-
dichloroquinoxaline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12834208#safety-handling-and-msds-for-5-8-
dibromo-2-3-dichloroquinoxaline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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